1-[(Tetrahydro-2H-pyran-4-yl)methyl]piperidin-4-amine dihydrochloride

• IUPAC Name: 1-(oxan-4-ylmethyl)piperidin-4-amine;dihydrochloride
• InChI: InChI=1S/C11H22N2O.2ClH/c12-11-1-5-13(6-2-11)9-10-3-7-14-8-4-10;;/h10-11H,1-9,12H2;2*1H
• InChI Key: CXNQEGJHMOHVLN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)CC2CCOCC2.Cl.Cl
• Molecular Formula: C11H24Cl2N2O
• Molecular Weight: 271.22 g/mol

Description

This compound, also known as 1-[(Tetrahydro-2H-pyran-4-yl)methyl]piperidin-4-amine dihydrochloride, is a chemical compound with the linear formula C11H23O1N2Cl1. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string NC1CCN(CC2CCOCC2)CC1.Cl. This indicates that the compound contains a piperidine ring attached to a tetrahydropyran ring via a methylene bridge, and an amine group attached to the piperidine ring.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, it’s worth noting that the ketone group in similar compounds can react with Wittig reagents to produce various disubstituted alkenes.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. More specific physical and chemical properties such as density, melting point, and boiling point are not available in the current resources.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of Pyrano and Pyridine Derivatives : A study describes the synthesis of derivatives using compounds related to 1-[(Tetrahydro-2H-pyran-4-yl)methyl]piperidin-4-amine dihydrochloride. This research focuses on creating complex structures like pyrano[4″,3″:4′,5′]pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines, demonstrating the compound's utility in synthesizing heterocyclic compounds (Paronikyan et al., 2016).

• Development of CCR5 Antagonist Intermediate : Research on developing an efficient synthesis method for an intermediate crucial for the CCR5 antagonist TAK-779 used a similar compound. This showcases its role in creating intermediates for therapeutic agents (Hashimoto et al., 2002).

• Stereoselective Synthesis for Medicinal Chemistry : A study on the stereoselective synthesis of substituted 3-amino tetrahydro-2H-pyran-2-ones, using a procedure involving compounds structurally related to 1-[(Tetrahydro-2H-pyran-4-yl)methyl]piperidin-4-amine dihydrochloride, highlights its relevance in preparing chiral molecules for pharmaceutical applications (Han et al., 2019).

• Nucleophilic Aromatic Substitutions for Drug Synthesis : In the synthesis of RORγ inverse agonist GSK2981278A, a potential therapy for psoriasis, a related compound was used in nucleophilic aromatic substitutions, emphasizing its role in synthesizing complex therapeutic molecules (Barcan et al., 2019).

• Synthesis of Antimicrobial and Anticoccidial Agents : A study on the synthesis of 5-amino-5,6-dihydro-6-methoxy-2-methyl-2-(4'-biphenylyl)-2H-pyran-3(4H)-ones used similar compounds, showing its application in creating molecules with potential antimicrobial and anticoccidial activities (Georgiadis, 1976).

Solid-State Chemistry and Formulation

• Solid Form Selection for Pharmaceutical Compounds : A study on the discovery of a zwitterionic pharmaceutical compound highlights the use of a related molecule in the selection of solid forms for drug development, showcasing its importance in pharmaceutical formulation (Kojima et al., 2008).

Safety And Hazards

This compound is classified as an eye irritant under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), and it may cause severe skin burns and eye damage.